Cas no 304858-67-1 ((3-cyano-5-fluorophenyl)boronic acid)

(3-cyano-5-fluorophenyl)boronic acid structure
304858-67-1 structure
Product Name:(3-cyano-5-fluorophenyl)boronic acid
CAS No:304858-67-1
Molecular Formula:C7H5BNO2F
Molecular Weight:164.9295
MDL:MFCD09263608
CID:67563
PubChem ID:23435605

(3-cyano-5-fluorophenyl)boronic acid Properties

Names and Identifiers

    • 3-Cyano-5-fluorophenylboronic acid
    • 3-Cyano-5-fluorobenzeneboronic acid
    • (3-Cyano-5-fluorophenyl)boronic acid
    • 1-Butanethiol,AcroSeal
    • 3-Borono-5-fluorobenzonitrile
    • Boronic acid,(3-cyano-5-fluorophenyl)-(9CI)
    • MDL: MFCD09263608
    • InChIKey: DLYWCECHXBOCAS-UHFFFAOYSA-N
    • Inchi: InChI=1S/C7H5BFNO2/c9-7-2-5(4-10)1-6(3-7)8(11)12/h1-3,11-12H
    • SMILES: FC1=CC(C#N)=CC(B(O)O)=C1

Computed Properties

  • Exact Mass: 165.04000
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 1
  • Heavy Atom Count: 12

Experimental Properties

  • LogP: -0.62282
  • PSA: 64.25000
  • Boiling Point: 343.1°C at 760 mmHg
  • Density: 1.35

(3-cyano-5-fluorophenyl)boronic acid Security Information

(3-cyano-5-fluorophenyl)boronic acid Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

(3-cyano-5-fluorophenyl)boronic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0030RG-250mg
Boronic acid, B-(3-cyano-5-fluorophenyl)-
304858-67-1 97%
250mg
$6.00 2025-02-19
A2B Chem LLC
AB40156-250mg
3-Cyano-5-fluorophenylboronic acid
304858-67-1 97%
250mg
$6.00 2024-04-20
Aaron
AR0030ZS-250mg
Boronic acid, B-(3-cyano-5-fluorophenyl)-
304858-67-1 97%
250mg
$4.00 2025-01-21
abcr
AB309877-5 g
3-Cyano-5-fluorophenylboronic acid; 95%
304858-67-1
5g
€240.80 2023-04-26
Alichem
A242000004-5g
3-Cyano-5-fluorophenylboronic acid
304858-67-1 97%
5g
$162.50 2023-09-02
Ambeed
A197102-250mg
(3-Cyano-5-fluorophenyl)boronic acid
304858-67-1 97%
250mg
$12.0 2025-03-04
Apollo Scientific
PC7176-1g
3-Cyano-5-fluorobenzeneboronic acid
304858-67-1 97%
1g
£33.00 2023-09-01
Chemenu
CM135292-10g
3-Cyano-5-fluorophenylboronic acid
304858-67-1 95%+
10g
$185 2023-01-09
ChemScence
CS-W001064-1g
3-Cyano-5-fluorobenzeneboronic acid
304858-67-1 99.95%
1g
$37.0 2022-04-27
Cooke Chemical
BD7839831-250mg
(3-Cyano-5-fluorophenyl)boronic acid
304858-67-1 97%
250mg
RMB 64.80 2025-02-21

(3-cyano-5-fluorophenyl)boronic acid Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:304858-67-1)
MR./MRS.:A LA DING
Phone:
Email:anhua.mao@aladdin-e.com
SHANG HAI LI CHEN SHANG MAO Co., Ltd.
Audited Supplier Audited Supplier
(CAS:304858-67-1)
MR./MRS.:XU NV SHI
Phone:15221998634
Email:1986399151@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:304858-67-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

(3-cyano-5-fluorophenyl)boronic acid Related Literature

304858-67-1 ((3-cyano-5-fluorophenyl)boronic acid) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:304858-67-1)(3-cyano-5-fluorophenyl)boronic acid
A850173
Purity:99%
Quantity:25g
Price($):285.0